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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline

CAS No.: 7505-75-1

Cat. No.: B12043495

Get Quote

CAS Number: 7505-75-1 Formula: C₁₀H₉ClN₂O Molecular Weight: 208.64 g/mol Synonyms: 4-

Ethoxy-6-chloroquinazoline; Quinazoline, 6-chloro-4-ethoxy-[1][2]

Part 1: Introduction & Strategic Context
The "Why" of Safety: Molecular Integrity in Drug
Discovery
In the high-stakes environment of kinase inhibitor development (specifically EGFR and VEGFR

targets), 6-Chloro-4-ethoxyquinazoline represents a critical structural motif. While often

encountered as a stable intermediate or a solvolysis product of the more reactive 4-

chloroquinazoline, its handling requires a nuanced understanding of heterocyclic

electrophilicity.

Unlike simple organic solvents, this compound possesses a "masked" reactivity at the C-4

position. The ethoxy group, while less labile than a chloride, can still undergo nucleophilic

aromatic substitution (
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) or hydrolysis under acidic conditions. Therefore, safety protocols must protect not just the
scientist, but the integrity of the molecule itself.

Scientific Rationale for this Guide: This document deviates from standard generic SDS

templates by integrating synthetic causality. We do not just say "Avoid Moisture"; we explain

that moisture converts this intermediate into the thermodynamically stable (and often useless)

6-chloro-4(3H)-quinazolinone, ruining the stoichiometry of subsequent coupling reactions.

Part 2: Hazard Identification & Toxicology (Read-
Across Analysis)
Note: Specific toxicological data for CAS 7505-75-1 is limited. The following assessment

utilizes Read-Across Methodology based on structural analogs (6-Chloro-4-hydroxyquinazoline

and 4-Chloro-6,7-dimethoxyquinazoline).

GHS Classification (Inferred)
Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
Category 3

May cause respiratory

irritation.
H335

Acute Toxicity (Oral) Category 4* Harmful if swallowed. H302

*Conservative estimate based on quinazoline scaffold biological activity.

Structural Alerts & Mechanism of Toxicity
Kinase Inhibition Potential: The quinazoline core is a privileged scaffold for ATP-competitive

inhibition. Systemic exposure may inadvertently target endogenous kinases (e.g., EGFR),

leading to skin rash or gastrointestinal distress.
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Electrophilic Reactivity: The C-4 position is electron-deficient. Upon contact with biological

nucleophiles (proteins/DNA), it may form covalent adducts, leading to sensitization.

Part 3: Risk Assessment & Control Strategy (The
Bowtie Model)
The following diagram illustrates the Bowtie Risk Assessment for handling 6-Chloro-4-
ethoxyquinazoline, mapping threats to consequences and defining barriers.
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Figure 1: Bowtie Risk Assessment Model linking hazards (left) to consequences (right) via

specific barriers.

Part 4: Handling & Storage Protocol
The "Dry Chain" Storage Protocol
Why? The ethoxy group at C-4 is susceptible to acid-catalyzed hydrolysis. Ambient moisture,

combined with trace acidic impurities (often present in laboratory air), can degrade the

compound to 6-Chloro-4-hydroxyquinazoline, rendering it inactive for

reactions.

Primary Container: Amber glass vial with a PTFE-lined septum cap.

Atmosphere: Argon or Nitrogen backfill (Essential).
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Temperature: 2–8°C (Refrigerate). Allow to warm to Room Temperature (RT) in a desiccator

before opening to prevent condensation.

Step-by-Step Handling Workflow
Objective: Transfer 500 mg for a reaction without exposure or degradation.

Preparation:

Don PPE: Nitrile gloves (double layer recommended), lab coat, safety glasses.

Engineering Control: Verify Fume Hood face velocity > 0.5 m/s.

Static Control: Use an anti-static gun on the vial and spatula if humidity is <30%.

Weighing (The "Closed Loop"):

Do not weigh directly on the open bench.

Tare the receiving flask (with septum) inside the hood.

Open the source vial only inside the hood.

Transfer solid using a clean, dry stainless steel spatula.

Self-Validation Step: Immediately recap the source vial. If the cap threads look powdery,

wipe with a Kimwipe dampened with ethanol before sealing to ensure a tight seal.

Solubilization:

Add solvent (e.g., DMSO, DMF, or Ethanol) via syringe through the septum if possible.

If adding solid to a reactor, use a powder funnel and rinse the funnel immediately with

solvent.

Chemical Stability & Reactivity Diagram
The following diagram details the chemical fate of the molecule if mishandled, providing the

"causality" for the strict moisture controls.
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Figure 2: Reaction vs. Degradation pathways. Moisture leads to the inactive quinazolinone (red

path).

Part 5: Emergency Response & Waste Disposal
Spill Management

Minor Spill (< 1g):

Isolate: Alert nearby personnel.

Neutralize: Cover with wet paper towels (dampened with water/surfactant) to prevent dust

generation.

Clean: Scoop up wet slurry into a hazardous waste bag.

Decontaminate: Wipe surface with 1N NaOH (to hydrolyze potential residues to the less

toxic hydroxy-derivative) followed by water.

First Aid
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses. Seek

medical attention (alkoxyquinazolines can be severe irritants).

Skin Contact: Wash with soap and water. Do not use ethanol (may enhance absorption).
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Inhalation: Move to fresh air. If wheezing occurs, facilitate medical monitoring for

sensitization.

Disposal (Environmental Compliance)
Classification: Hazardous Chemical Waste (Halogenated Organic).

Protocol: Dissolve in a combustible solvent (Acetone/Ethanol) and place in the "Halogenated

Organic Waste" stream.

Prohibition: Do NOT dispose of down the drain. Quinazoline derivatives can be toxic to

aquatic life (read-across from 4-chloroaniline derivatives).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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